Cas no 941971-42-2 (N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide)
N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2-(4-ethylsulfanylphenyl)acetamide
- N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide
-
- Inchi: 1S/C20H19N3O4S/c1-2-28-15-6-3-13(4-7-15)11-18(24)21-20-23-22-19(27-20)14-5-8-16-17(12-14)26-10-9-25-16/h3-8,12H,2,9-11H2,1H3,(H,21,23,24)
- InChI Key: RVSQKBZWEMLRSG-UHFFFAOYSA-N
- SMILES: C(NC1=NN=C(C2=CC=C3OCCOC3=C2)O1)(=O)CC1=CC=C(SCC)C=C1
N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2828-0848-2μmol |
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2-[4-(ethylsulfanyl)phenyl]acetamide |
941971-42-2 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2828-0848-5μmol |
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2-[4-(ethylsulfanyl)phenyl]acetamide |
941971-42-2 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2828-0848-10μmol |
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2-[4-(ethylsulfanyl)phenyl]acetamide |
941971-42-2 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2828-0848-20μmol |
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2-[4-(ethylsulfanyl)phenyl]acetamide |
941971-42-2 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2828-0848-1mg |
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2-[4-(ethylsulfanyl)phenyl]acetamide |
941971-42-2 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2828-0848-2mg |
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2-[4-(ethylsulfanyl)phenyl]acetamide |
941971-42-2 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2828-0848-3mg |
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2-[4-(ethylsulfanyl)phenyl]acetamide |
941971-42-2 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2828-0848-4mg |
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2-[4-(ethylsulfanyl)phenyl]acetamide |
941971-42-2 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2828-0848-5mg |
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2-[4-(ethylsulfanyl)phenyl]acetamide |
941971-42-2 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2828-0848-10mg |
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2-[4-(ethylsulfanyl)phenyl]acetamide |
941971-42-2 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide
Comprehensive Analysis of N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide (CAS No. 941971-42-2)
The compound N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide (CAS No. 941971-42-2) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule combines a 1,3,4-oxadiazole core with a 2,3-dihydro-1,4-benzodioxin moiety, linked to a phenylacetamide group bearing an ethylsulfanyl substituent. Such a combination of heterocyclic and aromatic systems makes it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.
Recent studies highlight the growing interest in 1,3,4-oxadiazole-containing compounds, as they exhibit a broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The incorporation of the 2,3-dihydro-1,4-benzodioxin ring further enhances the compound's stability and bioavailability, making it a valuable scaffold for pharmaceutical development. Researchers are particularly intrigued by the ethylsulfanyl group, which may contribute to improved pharmacokinetic profiles and target specificity.
In the context of current trends, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments against resistant pathogens and chronic diseases. The N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide structure aligns with these needs, offering a versatile platform for further chemical modifications. Its potential applications in enzyme inhibition and receptor modulation are areas of active investigation, with preliminary data suggesting efficacy in preclinical models.
From a synthetic perspective, the preparation of CAS No. 941971-42-2 involves multi-step organic transformations, including cyclization and amidation reactions. The purity and yield of the final product are critical for its biological evaluation, necessitating advanced analytical techniques such as HPLC and NMR spectroscopy. The compound's stability under various conditions is also a key consideration for formulation development.
Given the rising popularity of heterocyclic compounds in drug design, N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide represents a compelling case study. Its structural complexity and functional diversity make it a subject of interest for both academic and industrial researchers. Future studies may explore its derivatives to optimize activity and reduce potential side effects, paving the way for next-generation therapeutics.
In summary, CAS No. 941971-42-2 exemplifies the innovative potential of modern medicinal chemistry. Its combination of a 1,3,4-oxadiazole ring, benzodioxin fragment, and ethylsulfanyl side chain offers a rich avenue for scientific exploration. As the pharmaceutical industry continues to seek breakthrough molecules, this compound stands out as a promising candidate for further development.
941971-42-2 (N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)